Cas no 2248182-70-7 ((1r,4r)-1,3-Dioxoisoindolin-2-yl 4-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate)

• Product Name: (1r,4r)-1,3-Dioxoisoindolin-2-yl 4-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate
• CAS No: 2248182-70-7
• MF: C₂₀H₂₄N₂O₆
• MW: 388.414365768433
• CID: 6410656
• PubChem ID: 163290716
• Update Time: 2025-10-28

(1r,4r)-1,3-Dioxoisoindolin-2-yl 4-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2248182-70-7
• 2095863-57-1
• 2248201-76-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate
• EN300-6521509
• EN300-6522025
• (1r,4r)-1,3-Dioxoisoindolin-2-yl 4-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate
• EN300-6522103
• A1-52083
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate

• Inchi： 1S/C20H24N2O6/c1-20(2,3)27-19(26)21-13-10-8-12(9-11-13)18(25)28-22-16(23)14-6-4-5-7-15(14)17(22)24/h4-7,12-13H,8-11H2,1-3H3,(H,21,26)
• InChI Key： ODXSVNKEDTZOCV-UHFFFAOYSA-N
• SMILES： O(C(C1CCC(CC1)NC(=O)OC(C)(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 388.16343649g/mol
• Monoisotopic Mass: 388.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Additional information on (1r,4r)-1,3-Dioxoisoindolin-2-yl 4-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate

The (1R,4R)-1,3-Dioxoisoindolin-2-yl 4-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate: A Comprehensive Overview

The compound with CAS No. 2248182-70-7, known as (1R,4R)-1,3-Dioxoisoindolin-2-yl 4-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug design and development. The molecule consists of a cyclohexane ring substituted with a tert-butoxycarbonyl (Boc) group and an amino acid derivative moiety, which are key features that contribute to its unique chemical properties.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. The presence of the Boc group, a common protecting group in peptide synthesis, suggests its utility in constructing complex peptide structures. Additionally, the isoindoline moiety is known for its ability to form hydrogen bonds and participate in π-π interactions, making it a valuable component in the design of small-molecule inhibitors for various therapeutic targets.

One of the most intriguing aspects of this compound is its stereochemistry. The (1R,4R) configuration indicates a specific spatial arrangement of the substituents on the cyclohexane ring, which can significantly influence the molecule's biological activity. Stereoisomerism plays a critical role in drug design, as it can affect how a molecule interacts with its target proteins or enzymes.

Recent advancements in asymmetric synthesis have enabled researchers to efficiently synthesize this compound with high enantiomeric excess. This has opened up new possibilities for exploring its enantioselective properties in chiral environments. For instance, studies have shown that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a promising lead compound for developing novel therapeutics targeting these receptors.

In terms of applications, this compound has been utilized as an intermediate in the synthesis of more complex molecules with potential anti-inflammatory and anticancer properties. Its ability to undergo various chemical transformations, such as nucleophilic substitutions and cyclizations, further enhances its versatility in organic synthesis.

Moreover, computational studies have provided insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the isoindoline moiety contributes significantly to the molecule's conjugation and electron delocalization, which can influence its redox behavior and reactivity towards electrophilic or nucleophilic agents.

Another area of interest is the potential use of this compound in materials science. The rigid structure of the isoindoline ring system makes it a candidate for constructing supramolecular assemblies or functional materials with tailored optical and electronic properties.

In conclusion, (1R,4R)-1,3-Dioxoisoindolin-2-yl 4-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, stereochemistry, and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovations.